5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol
• IUPAC Name: 5-(3-chlorophenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-2,4,6-trione
• InChI: InChI=1S/C19H18ClN3O3/c1-19(2)7-11-14(12(24)8-19)13(9-4-3-5-10(20)6-9)15-16(21-11)22-18(26)23-17(15)25/h3-6,13H,7-8H2,1-2H3,(H3,21,22,23,25,26)
• InChI Key: HAWAXKNCHUXFON-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C3=C(N2)NC(=O)NC3=O)C4=CC(=CC=C4)Cl)C(=O)C1)C

Description

5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CC-1065 or its synthetic derivative, adozelesin.

Mechanism of Action

The mechanism of action of 5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione involves the binding of the compound to the minor groove of the DNA double helix. This binding causes structural changes in the DNA, leading to the formation of covalent bonds between the compound and the DNA. As a result, the DNA becomes damaged, and the cancer cells undergo apoptosis.
Biochemical and Physiological Effects:
5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione has been found to have several biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing DNA damage. It has also been found to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases. The compound has been shown to have low toxicity in animal studies, which is a promising sign for its potential use in humans.

Advantages and Limitations for Lab Experiments

5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione has several advantages and limitations for lab experiments. The compound has potent anti-tumor activity, which makes it a valuable tool for cancer research. However, the synthesis process is complex and requires expertise in organic chemistry. The compound is also highly reactive and can cause DNA damage, which can make it difficult to work with in lab experiments.

Future Directions

For research include exploring the potential applications of the compound in combination with other drugs and optimizing the synthesis process.

Synthesis Methods

5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 3-chloroaniline with acetic anhydride to form 3-acetamidoaniline. This intermediate is then reacted with 2,3-dimethylquinoxaline-6-carboxylic acid to form the desired compound. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

5-(3-chlorophenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione has been extensively studied for its potential applications in cancer treatment. The compound has been found to possess potent anti-tumor activity, which makes it a promising candidate for cancer therapy. It works by binding to the DNA of cancer cells and causing DNA damage, leading to cell death. The compound has also been studied for its potential applications in the treatment of viral infections, such as HIV and hepatitis B.